ZD8321
ZD8321
ZD-8321 is a leucocyte elastase inhibitor potentially for the treatment of respiratory distress syndrome.
Brand Name:
Vulcanchem
CAS No.:
182073-77-4
VCID:
VC0547725
InChI:
InChI=1S/C18H28F3N3O5/c1-9(2)12(14(25)18(19,20)21)22-15(26)11-7-6-8-24(11)16(27)13(10(3)4)23-17(28)29-5/h9-13H,6-8H2,1-5H3,(H,22,26)(H,23,28)/t11-,12-,13-/m0/s1
SMILES:
CC(C)C(C(=O)C(F)(F)F)NC(=O)C1CCCN1C(=O)C(C(C)C)NC(=O)OC
Molecular Formula:
C18H28F3N3O5
Molecular Weight:
423.4 g/mol
ZD8321
CAS No.: 182073-77-4
Cat. No.: VC0547725
Molecular Formula: C18H28F3N3O5
Molecular Weight: 423.4 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | ZD-8321 is a leucocyte elastase inhibitor potentially for the treatment of respiratory distress syndrome. |
|---|---|
| CAS No. | 182073-77-4 |
| Molecular Formula | C18H28F3N3O5 |
| Molecular Weight | 423.4 g/mol |
| IUPAC Name | methyl N-[(2S)-3-methyl-1-oxo-1-[(2S)-2-[[(3S)-1,1,1-trifluoro-4-methyl-2-oxopentan-3-yl]carbamoyl]pyrrolidin-1-yl]butan-2-yl]carbamate |
| Standard InChI | InChI=1S/C18H28F3N3O5/c1-9(2)12(14(25)18(19,20)21)22-15(26)11-7-6-8-24(11)16(27)13(10(3)4)23-17(28)29-5/h9-13H,6-8H2,1-5H3,(H,22,26)(H,23,28)/t11-,12-,13-/m0/s1 |
| Standard InChI Key | ZYLBZJKJNAYAFU-AVGNSLFASA-N |
| Isomeric SMILES | CC(C)[C@@H](C(=O)C(F)(F)F)NC(=O)[C@@H]1CCCN1C(=O)[C@H](C(C)C)NC(=O)OC |
| SMILES | CC(C)C(C(=O)C(F)(F)F)NC(=O)C1CCCN1C(=O)C(C(C)C)NC(=O)OC |
| Canonical SMILES | CC(C)C(C(=O)C(F)(F)F)NC(=O)C1CCCN1C(=O)C(C(C)C)NC(=O)OC |
| Appearance | Solid powder |
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